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Compound of Interest

Compound Name: cGAS-IN-1

Cat. No.: B11153561

For Researchers, Scientists, and Drug Development Professionals

The cyclic GMP-AMP synthase (cGAS)-STIMULATOR OF INTERFERON GENES (STING)
signaling pathway is a critical component of the innate immune system, responsible for
detecting cytosolic DNA and initiating an immune response. Dysregulation of this pathway is
implicated in various autoimmune and inflammatory diseases, making cGAS a compelling
therapeutic target. This guide provides an objective comparison of cGAS-IN-1 with other well-
characterized cGAS inhibitors: PF-06928215, G150, and RU.521, supported by experimental
data and detailed methodologies.

Quantitative Comparison of cGAS Inhibitors

The following table summarizes the reported inhibitory concentrations (IC50) of cGAS-IN-1 and
other selected inhibitors against human and murine cGAS in both biochemical and cellular
assays. It is important to note that direct comparison of absolute values should be approached
with caution, as assay conditions can vary between studies.
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Inhibitor Target Species Assay Type IC50 Value Reference(s)
cGAS-IN-1 Human Biochemical 2.28 uM [1]
Murine Biochemical 1.44 uM [1]
PF-06928215 Human Biochemical 4.9 uM [21[314]
Human Cellular No activity [2][4]
G150 Human Biochemical 10.2 nM [516]7118]
Murine Biochemical >25 uM [7]
1.96 pM (IFNB1
Human Cellular (THP-1) ] [6][7]
expression)
RU.521 Murine Biochemical 0.11 uM [5]
Human Biochemical 2.94 uM [5]
~0.8 uM (IFNB1
Human Cellular (THP-1) ) [9]
expression)
] Cellular (RAW
Murine 0.7 uM [9]
264.7)

Signaling Pathway and Experimental Workflow

To provide a clear visual context, the following diagrams illustrate the cGAS-STING signaling

pathway and a general experimental workflow for evaluating cGAS inhibitors.
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Caption: The cGAS-STING signaling pathway and the inhibitory action of cGAS-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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